Cas no 15205-66-0 (2-Hydroxyethyl Methyl Sulfone)

• Product Name: 2-Hydroxyethyl Methyl Sulfone
• CAS No: 15205-66-0
• MF: C₃H₈O₃S
• MW: 124.158820152283
• MDL: MFCD00014747
• CID: 87505
• PubChem ID: 84834
• Update Time: 2025-07-28

2-Hydroxyethyl Methyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)ethanol
• 2-Hydroxyethyl Methyl Sulfone
• 2-Methylsulfonylethanol
• hydroxyethyl
• 2-MESYLETHANOL
• hydroxyethylmethylsulfone
• 2-(METHANESULFONYL)ETHANOL
• 2-(methylsulphonyl)ethanol
• 2-(METHANESULPHONYL)ETHANOL
• Ethanol, 2-(methylsulfonyl)-
• 2-(METHYLSULFONYL)ETHANOL 98%
• 2-Methanesulfonylethanol
• 2-Methanesulfonyl-ethanol
• 2-methanesulfonylethan-1-ol
• 2-(Methylsulfonyl)ethyl alcohol
• 2-hydroxyethylmethylsulfone
• 2-(methylsulfonyl) ethanol
• 2-Hydroxyethylmethyl sulfone
• 5FI8EB2K0L
• KFTYFTKODBWKOU-UHFFFAOYSA-N
• 2-methylsulfonyl e
• A809252
• EINECS 239-261-2
• Q27261970
• 15205-66-0
• UNII-5FI8EB2K0L
• SCHEMBL48611
• 2-(Methylsulfonyl)ethanol #
• 2-(methansulphonyl)ethanol
• Ethanol,2-(methylsulfonyl)-
• FT-0608831
• FS-4358
• BDBM50026477
• CS-0059238
• DTXSID60164950
• W-108056
• CHEMBL281616
• EN300-21256
• D73179
• 2-methylsulfonyl ethanol
• F0001-0543
• MFCD00014747
• METHYLSULFONYL)ETHANOL, 2-(
• J-800315
• NS00024957
• SY049666
• AKOS000120114
• InChI=1/C3H8O3S/c1-7(5,6)3-2-4/h4H,2-3H2,1H
• 2-(Methylsulfonyl)ethanol, 98%
• hydroxyethyl methyl sulfone
• J-640312
• H0650
• XH1297
• 2-(Methanesulfonyl)ethanol; (Methylsulfonyl)ethyl Alcohol;
• DA-09969
• DTXCID5087441
• FM171443

• MDL： MFCD00014747
• Inchi： 1S/C3H8O3S/c1-7(5,6)3-2-4/h4H,2-3H2,1H3
• InChI Key： KFTYFTKODBWKOU-UHFFFAOYSA-N
• SMILES： S(C)(CCO)(=O)=O
• BRN： 1746915

Computed Properties

• Exact Mass: 124.01900
• Monoisotopic Mass: 124.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Gray white solid, foul smell.
• Density: 1.33
• Melting Point: 31-33 °C(lit.)
• Boiling Point: 149°C/0.8mmHg
• Flash Point: >230 °F
• Refractive Index: 1.478-1.48
• Water Partition Coefficient: Soluble in water.
• PSA: 62.75000
• LogP: 0.10410
• Solubility: Not determined

2-Hydroxyethyl Methyl Sulfone Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-9
• Safety Term：S22-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones